Cas no 177735-12-5 (Benzoic acid,3-(5-methyl-2-thienyl)-)

Benzoic acid,3-(5-methyl-2-thienyl)- structure
177735-12-5 structure
Product Name:Benzoic acid,3-(5-methyl-2-thienyl)-
CAS No:177735-12-5
MF:C12H10O2S
MW:218.271602153778
CID:112705
PubChem ID:21838034
Update Time:2025-04-18

Benzoic acid,3-(5-methyl-2-thienyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,3-(5-methyl-2-thienyl)-
    • 3-(5-METHYLTHIOPHEN-2-YL)BENZOIC ACID
    • Benzoic acid,3-(5-methyl-2-thienyl)
    • Benzoic acid, 3-(5-methyl-2-thienyl)-
    • SCHEMBL6253921
    • DTXSID30618672
    • AKOS014979929
    • 177735-12-5
    • Inchi: 1S/C12H10O2S/c1-8-5-6-11(15-8)9-3-2-4-10(7-9)12(13)14/h2-7H,1H3,(H,13,14)
    • InChI Key: VDCABPDQBAMLFC-UHFFFAOYSA-N
    • SMILES: S1C(C)=CC=C1C1C=CC=C(C(=O)O)C=1

Computed Properties

  • Exact Mass: 218.04000
  • Monoisotopic Mass: 218.04015073g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 242
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.2
  • Topological Polar Surface Area: 65.5Ų

Experimental Properties

  • PSA: 65.54000
  • LogP: 3.42170
Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd